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Compound of Interest

Compound Name: Bis-PEG21-NHS ester

Cat. No.: B6352240

Essential Safety and Handling Guide for Bis-
PEG21-NHS Ester

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Bis-PEG21-NHS ester. The
following procedural guidance is designed to ensure safe laboratory operations and proper
disposal of this chemical.

Chemical and Physical Properties

Bis-PEG21-NHS ester is a homobifunctional crosslinker used in bioconjugation, particularly for
linking molecules to proteins and other amine-containing compounds.[1][2] It is also utilized as
a PROTAC linker in the synthesis of antibody-drug conjugates (ADCs).[3][4][5] The hydrophilic
polyethylene glycol (PEG) spacer enhances solubility in aqueous media.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b6352240?utm_src=pdf-interest
https://www.benchchem.com/product/b6352240?utm_src=pdf-body
https://www.benchchem.com/product/b6352240?utm_src=pdf-body
https://www.creative-biolabs.com/adc/bis-peg21-nhs-ester-6082.htm
https://vectorlabs.com/products/bis-dpeg21-nhs-ester/?print-products=pdf&variation=&
https://www.glpbio.com/bis-peg21-nhs-ester.html
https://www.chemsrc.com/en/cas/2221948-98-5_1564553.html
https://www.medchemexpress.com/bis-peg21-nhs-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 2221948-98-5
Molecular Formula C54H96N2029
Molecular Weight 1237.34 g/mol
Colorless to off-white solid or
Appearance . -
viscous liquid
Purity >95%
Boiling Point (Predicted) 1004.0 £ 75.0 °C
Density (Predicted) 1.24 + 0.1 g/cm3
Soluble in DMSO, DMF, DCM,
Solubility Methylene chloride,
Acetonitrile
Storage Temperature -20°C

Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P271: Use only outdoors or in a well-ventilated area.
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Based on these hazards, the following personal protective equipment is mandatory when
handling Bis-PEG21-NHS ester:

PPE Category Specific Recommendations

) Chemical safety goggles or a face shield are
Eye and Face Protection )
required to prevent eye contact.

Wear a lab coat and chemically resistant gloves
Skin Protection (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Use in a well-ventilated area, such as a
) ) chemical fume hood, to avoid inhalation of dust
Respiratory Protection ] ]
or vapors. If a fume hood is not available, a

NIOSH-approved respirator may be necessary.

Operational Plan: Handling and Experimental
Workflow

Bis-PEG21-NHS ester is sensitive to moisture, as the NHS ester is susceptible to hydrolysis,
especially in aqueous solutions at neutral to high pH. Therefore, it is crucial to use anhydrous
solvents and handle the compound in a dry environment.

Step-by-Step Handling Procedure:

» Preparation: Before opening the container, allow it to equilibrate to room temperature to
prevent condensation of moisture.

» Weighing: Weigh the required amount of Bis-PEG21-NHS ester in a chemical fume hood.

o Dissolution: Dissolve the compound in a suitable anhydrous solvent such as DMSO or DMF.
Solutions should be prepared fresh for each use to avoid degradation.

o Reaction: The optimal pH range for the reaction of NHS esters with primary amines is 7.0-
7.5.
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o Storage of Solutions: If storage of a stock solution is necessary, it should be stored at -80°C
for up to 6 months or at -20°C for up to 1 month. To avoid repeated freeze-thaw cycles, store
the solution in single-use aliquots.

Caption: Experimental workflow for handling Bis-PEG21-NHS ester.

Disposal Plan

All waste containing Bis-PEG21-NHS ester must be handled as hazardous chemical waste.
Step-by-Step Disposal Procedure:

e Segregation: Segregate all waste materials (solid and liquid) containing Bis-PEG21-NHS
ester from other laboratory waste.

» Solid Waste: Collect unused solid material, contaminated gloves, and weighing paper in a
clearly labeled, sealed container for hazardous waste.

» Liquid Waste: Collect solutions containing Bis-PEG21-NHS ester in a sealed, properly
labeled hazardous waste container. Do not mix with incompatible waste streams.

o Decontamination: Decontaminate all glassware and equipment that came into contact with
the chemical using a suitable solvent, and collect the rinse as hazardous waste.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office.

Caption: Disposal workflow for Bis-PEG21-NHS ester waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Bis-PEG21-NHS ester - Creative Biolabs [creative-biolabs.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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